N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-1H-benzo[d][1,2,3]triazole-5-carboxamide

• IUPAC Name: N-[[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-2H-benzotriazole-5-carboxamide
• InChI: InChI=1S/C18H14FN5OS/c1-10-16(26-18(21-10)12-4-2-3-5-13(12)19)9-20-17(25)11-6-7-14-15(8-11)23-24-22-14/h2-8H,9H2,1H3,(H,20,25)(H,22,23,24)
• InChI Key: KCQNQWSMELJQSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2F)CNC(=O)C3=CC4=NNN=C4C=C3
• Molecular Formula: C18H14FN5OS
• Molecular Weight: 367.4 g/mol
• CAS No.: 1421452-73-4

Description

N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)-1H-benzo[d][1,2,3]triazole-5-carboxamide is a useful research compound. Its molecular formula is C18H14FN5OS and its molecular weight is 367.4. The purity is usually 95%.
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Scientific Research Applications

Catalyst- and Solvent-Free Synthesis

A study demonstrated an efficient approach for the regioselective synthesis of heterocyclic amides, leveraging catalyst- and solvent-free conditions under microwave assistance. This method highlights the strategic use of intermediate compounds for preparing complex molecules, potentially relevant to synthesizing derivatives of the compound of interest (Moreno-Fuquen et al., 2019).

Antiviral Activity

Research into benzamide-based 5-aminopyrazoles and their fused heterocycles demonstrated remarkable antiavian influenza virus activity. The synthesis route employed could offer insights into designing analogs of the target compound with potential antiviral properties (Hebishy et al., 2020).

Analgesic Potential

A series of triazole derivatives was synthesized and evaluated for in vivo analgesic activity. This study illustrates the broad-spectrum biological significance of triazole-containing compounds, which could be relevant to exploring the analgesic potential of the target compound (Zaheer et al., 2021).

Antimicrobial Activity

A synthesis and evaluation of fluorobenzamides containing thiazole and thiazolidine demonstrated promising antimicrobial analogs. The inclusion of a fluorine atom was essential for enhancing antimicrobial activity, suggesting the fluorine component in the compound of interest may confer similar properties (Desai et al., 2013).

Mechanism of Action

Target of Action

Compounds containing a triazole are known to exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities .

Mode of Action

The unique structure of triazole facilitates the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities .

Biochemical Pathways

Compounds containing triazole have been reported to inhibit glycogen synthase kinase-3, antagonize gaba receptors, agonize muscarinic receptors, and show anti-hiv-1, cytotoxic, antihistaminic, and antiproliferative activities .

Pharmacokinetics

The pharmacokinetics of similar triazole compounds have been studied .

Result of Action

Some compounds containing triazole have shown promising neuroprotective and anti-inflammatory properties .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the synthesis of similar triazole compounds has shown a strong dependence on dissolved oxygen .